Cas no 2413877-67-3 (tert-butyl N-(1-ethylpyrrolidin-2-yl)methyl-N-(4-hydroxyphenyl)methylcarbamate)

• Product Name: tert-butyl N-(1-ethylpyrrolidin-2-yl)methyl-N-(4-hydroxyphenyl)methylcarbamate
• CAS No: 2413877-67-3
• MF: C₁₉H₃₀N₂O₃
• MW: 334.453105449677
• CID: 5675898
• PubChem ID: 165769094
• Update Time: 2025-06-07

tert-butyl N-(1-ethylpyrrolidin-2-yl)methyl-N-(4-hydroxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413877-67-3
• tert-butyl N-[(1-ethylpyrrolidin-2-yl)methyl]-N-[(4-hydroxyphenyl)methyl]carbamate
• EN300-26664865
• tert-butyl N-(1-ethylpyrrolidin-2-yl)methyl-N-(4-hydroxyphenyl)methylcarbamate

• Inchi： 1S/C19H30N2O3/c1-5-20-12-6-7-16(20)14-21(18(23)24-19(2,3)4)13-15-8-10-17(22)11-9-15/h8-11,16,22H,5-7,12-14H2,1-4H3
• InChI Key： RISDBUCUDZAJQB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC1C=CC(=CC=1)O)CC1CCCN1CC)=O

Computed Properties

• Exact Mass: 334.22564282g/mol
• Monoisotopic Mass: 334.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53Ų

Additional information on tert-butyl N-(1-ethylpyrrolidin-2-yl)methyl-N-(4-hydroxyphenyl)methylcarbamate

Introduction to Tert-butyl N-(1-ethylpyrrolidin-2-yl)methyl-N-(4-hydroxyphenyl)methylcarbamate (CAS No. 2413877-67-3)

Tert-butyl N-(1-ethylpyrrolidin-2-yl)methyl-N-(4-hydroxyphenyl)methylcarbamate, with the CAS number 2413877-67-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates several key functional groups, including a tert-butyl group, an 1-ethylpyrrolidin-2-yl moiety, and a 4-hydroxyphenyl group, each contributing to its unique chemical and biological properties.

The synthesis and characterization of this compound have been the subject of extensive research due to its potential role in drug development. The tert-butyl group, a common protective group in organic synthesis, enhances the stability of the molecule during various chemical reactions. On the other hand, the 1-ethylpyrrolidin-2-yl group introduces a pyrrolidine core, which is frequently found in bioactive molecules and has been associated with various pharmacological effects. The presence of the 4-hydroxyphenyl group adds another layer of complexity, as hydroxylated aromatic rings are known to participate in multiple biological interactions.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates have been explored as intermediates in the synthesis of various pharmaceuticals, including herbicides, insecticides, and therapeutic agents. The specific combination of functional groups in Tert-butyl N-(1-ethylpyrrolidin-2-yl)methyl-N-(4-hydroxyphenyl)methylcarbamate makes it a promising candidate for further investigation in medicinal chemistry.

One of the most intriguing aspects of this compound is its potential as a lead molecule for drug discovery. The pyrrolidine scaffold is particularly noteworthy, as it is a privileged structure that has been identified in numerous bioactive compounds. Studies have shown that pyrrolidine derivatives can exhibit a wide range of pharmacological activities, including anti-inflammatory, antiviral, and anticancer effects. The addition of the 4-hydroxyphenyl group further enhances its pharmacological potential by introducing hydrogen bonding capabilities and increasing its solubility in water.

The tert-butyl group not only serves as a protecting group but also contributes to the overall stability and bioavailability of the compound. This is particularly important in drug development, where the metabolic stability of a candidate molecule can significantly impact its efficacy and safety profile. The combination of these structural features makes Tert-butyl N-(1-ethylpyrrolidin-2-yl)methyl-N-(4-hydroxyphenyl)methylcarbamate an attractive scaffold for further derivatization and optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized in the laboratory. Molecular docking studies have been particularly useful in identifying potential binding interactions between this compound and biological targets. These studies have suggested that Tert-butyl N-(1-ethylpyrrolidin-2-yl)methyl-N-(4-hydroxyphenyl)methylcarbamate may interact with enzymes and receptors involved in various disease pathways.

The synthesis of this compound has been optimized to ensure high yield and purity. Modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to streamline the process and improve efficiency. These methods not only reduce the time required for synthesis but also minimize waste generation, making them more environmentally friendly.

In conclusion, Tert-butyl N-(1-ethylpyrrolidin-2-yl)methyl-N-(4-hydroxyphenyl)methylcarbamate (CAS No. 2413877-67-3) is a compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methods, compounds like this one will play a crucial role in the discovery and development of new drugs.